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Compound of Interest

Compound Name:
1-(2-Bromo-5-

nitrophenyl)ethanone

Cat. No.: B3148593 Get Quote

Essential Safety and Handling Guide for 1-(2-Bromo-
5-nitrophenyl)ethanone
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 1-(2-Bromo-5-nitrophenyl)ethanone
(CAS No. 65130-31-6). The following procedures are designed to minimize risk and ensure a

safe laboratory environment.

Hazard Summary
1-(2-Bromo-5-nitrophenyl)ethanone is a hazardous substance that requires careful handling.

The primary hazards are summarized below.
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation

The hazard statements are based on similar chemical profiles and general classifications for

compounds of this nature.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, and eye

contact.[2][3][4] The following table outlines the required PPE for handling 1-(2-Bromo-5-
nitrophenyl)ethanone.
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Body Part PPE Required
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or holes before

use.[4]

Eyes/Face
Safety goggles with side-

shields or a face shield

Must be worn at all times in the

laboratory. A face shield

provides additional protection

against splashes.[4]

Body
Laboratory coat or impervious

clothing

A fully buttoned lab coat

should be worn. For larger

quantities or tasks with a high

risk of splashing, chemical-

resistant overalls or an apron

may be necessary.[5]

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or when

aerosolization is possible. The

type of respirator (e.g., N95,

half-mask, or full-face) should

be selected based on a risk

assessment of the specific

procedure.[3][5]

Feet Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.[3]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring

safety.

1. Preparation and Pre-Handling:
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Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and functional.

Gather all necessary equipment and reagents before starting the experiment.

Put on all required PPE as detailed in the table above.

2. Handling the Compound:

All weighing and handling of solid 1-(2-Bromo-5-nitrophenyl)ethanone must be conducted

in a chemical fume hood to avoid inhalation of dust.

Use a spatula to handle the solid. Avoid creating dust.

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Keep containers with the chemical tightly closed when not in use.

3. Post-Handling and Clean-up:

Decontaminate all surfaces and equipment that came into contact with the chemical using an

appropriate solvent (e.g., ethanol or acetone), followed by soap and water.

Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed

last.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Waste containing 1-(2-Bromo-5-nitrophenyl)ethanone is considered hazardous and must be

disposed of correctly. As a brominated organic compound, it is classified as halogenated waste.

[6]

1. Waste Segregation:
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Crucially, do not mix halogenated waste with non-halogenated organic waste.[7][8] This is

critical for proper disposal and can significantly impact disposal costs.[8]

Collect all waste containing 1-(2-Bromo-5-nitrophenyl)ethanone, including contaminated

consumables (e.g., gloves, weighing paper, pipette tips), in a designated, labeled hazardous

waste container for halogenated organic waste.[6][9]

2. Container Management:

Use a chemically resistant container, clearly labeled "Halogenated Organic Waste" and

listing all contents, including 1-(2-Bromo-5-nitrophenyl)ethanone.[8]

Keep the waste container securely closed when not in use.[8]

Store the waste container in a designated satellite accumulation area within the laboratory,

preferably in secondary containment.[8]

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.[7]

Visualized Workflows and Relationships
The following diagrams illustrate the safe handling workflow and the logical relationships

between hazards and protective measures.
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Safe Handling Workflow for 1-(2-Bromo-5-nitrophenyl)ethanone
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Post-Handling
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Caption: Workflow for handling 1-(2-Bromo-5-nitrophenyl)ethanone.

Hazard and Protective Measures Relationship
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Caption: Relationship between hazards and protective measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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